3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester
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Overview
Description
“3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester” is a boronic acid derivative . Pinacol boronic esters, such as this compound, are highly valuable building blocks in organic synthesis .
Chemical Reactions Analysis
Pinacol boronic esters, including “3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester”, can undergo various transformations, including oxidations, aminations, halogenations, and CC-bond-formations such as alkenylations, alkynylations, and arylations . Protodeboronation of these esters can be achieved by oxidation of their corresponding methyl boron ate complexes with a stoichiometric amount of a certain compound .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
Boronic acids and their esters are commonly used in Suzuki–Miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions . The success of these reactions originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Preparation of Functionalized Dihalophenylboronic Acid
“3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester” can be used as a reactant for the preparation of functionalized dihalophenylboronic acid via lithiation of dihalophenyl dioxazaborocines and reaction with electrophiles .
Protodeboronation
Boronic esters can undergo catalytic protodeboronation . This process involves the removal of a boronate group from an organic molecule, which can be useful in the synthesis of complex organic structures .
Hydrolysis Studies
Phenylboronic pinacol esters, including “3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester”, can be used in studies of hydrolysis . These compounds are only marginally stable in water, and understanding their hydrolysis behavior can be important for their use in various applications .
Mechanism of Action
Target of Action
The primary targets of 3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester are organic compounds that participate in carbon-carbon bond-forming reactions . These reactions are typically facilitated by transition metal catalysts .
Mode of Action
The compound interacts with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, a palladium catalyst forms a new bond with an electrophilic organic group . In the transmetalation step, the boronic ester transfers an organic group from boron to palladium .
Biochemical Pathways
The SM cross-coupling reaction leads to the formation of new carbon-carbon bonds . This process is part of a broader class of reactions known as stereospecific transformations, which can also lead to the formation of new carbon-oxygen, carbon-nitrogen, carbon-halogen, and carbon-hydrogen bonds . These transformations can provide access to a broad array of diverse molecules with high enantioselectivity .
Pharmacokinetics
It’s known that organoboron compounds, in general, have some limitations related to their air and moisture sensitivity . This could potentially impact the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds with high enantioselectivity . The compound can also be used as a reactant for the preparation of functionalized dihalophenylboronic acid .
Action Environment
The efficacy and stability of 3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester can be influenced by environmental factors such as air and moisture . These factors can affect the compound’s reactivity and stability, potentially limiting its utility in certain conditions .
properties
IUPAC Name |
2-(3-bromo-5-ethyl-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BBrFO2/c1-6-9-7-10(12(17)11(16)8-9)15-18-13(2,3)14(4,5)19-15/h7-8H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGAUQAKBMXMRSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2F)Br)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BBrFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-ethyl-2-fluorophenylboronic acid pinacol ester |
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